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Physicochemical Properties & Characterization
Strategy

The table below summarizes the key known identifiers and properties of Zanamivir-Cholesterol Conjugate

from commercial and research catalogs [1] [2].

Property Specification

CAS Number 2478446-18-1 [1] [2]

Molecular Formula C₆₁H₁₀₄N₈O₁₅ [1] [2]

Molecular Weight 1189.52 g/mol (exact mass: 1188.762) [1] [2]

Purity ≥98% (for research lots) [2]

Storage Powder: -20°C or 4°C; In solvent: -80°C or -20°C [2]

A comprehensive characterization strategy for this conjugate would logically progress from assessing

fundamental properties to evaluating its biological activity, as shown in the workflow below.
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Characterization of
Zanamivir-Cholesterol Conjugate

Structural & Physicochemical
Analysis

Functional & Biological
Activity Assessment

Identity Confirmation:
NMR, HR-MS

Purity & Stability:
HPLC, LogP

Structural Validation:
SMILES String

In Vitro Assays:
NA Inhibition, Cell-based

In Vivo Efficacy:
Animal challenge models

Click to download full resolution via product page

Suggested Experimental Approaches for Key Assays

Since explicit protocols are not provided in the available literature, the following outlines the general

principles and objectives of key experiments based on the research article's methodology [3] [4].

Identity and Purity Analysis

High-Resolution Mass Spectrometry (HR-MS): This is critical for confirming the molecular formula.
The expected exact mass is 1188.762 Da [2]. The large molecular weight makes this technique

essential for distinguishing the conjugate from its individual components.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H and 13C NMR should be used to

confirm the molecular structure, verify the success of the conjugation chemistry, and assign the 13
defined stereocenters [2].

Analytical HPLC/UPLC: Employ reverse-phase chromatography to establish a purity profile and a
primary method for quality control. The high LogP of 5.3 indicates significant hydrophobicity, so

mobile phases with high organic solvent content (e.g., acetonitrile or methanol) will be necessary [2].

Functional and Biological Activity

In Vitro Neuraminidase (NA) Inhibition Assay:
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Objective: To confirm that conjugation to cholesterol does not impair the drug's ability to bind

and inhibit the neuraminidase enzyme.
Method: Use a fluorometric or colorimetric-based NA activity assay with a substrate like 2'-(4-

Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA). The protocol involves incubating
recombinant NA from various influenza strains (including oseltamivir-resistant H275Y mutant)

with the conjugate and measuring residual enzyme activity. The conjugate should demonstrate
potent efficacy against both wild-type and drug-resistant viruses [3] [4].

Cell-Based Antiviral Assay (CPE Reduction):
Objective: To evaluate the compound's ability to protect cells from viral infection and determine

its EC₅₀.
Method: Infect cell monolayers (e.g., MDCK cells) with influenza virus (e.g., H1N1) and treat

with serial dilutions of the Zanamivir-Cholesterol conjugate. After an incubation period,
measure cell viability using a colorimetric assay (e.g., MTT). The conjugate is reported to have

markedly improved antiviral efficacy compared to Zanamivir alone [3] [4].
Pharmacokinetic (PK) Profiling:

Objective: To validate the long-acting property of the conjugate.
Method: Administer a single dose to animal models (e.g., mice) and collect plasma samples at

various time points. Use a validated LC-MS/MS method to quantify the conjugate concentration
over time. The key finding is a significantly improved plasma half-life compared to native
Zanamivir [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b12896143#analytical-methods-for-characterizing-zanamivir-cholesterol-conjugate
https://www.smolecule.com/products/b12896143#analytical-methods-for-characterizing-zanamivir-cholesterol-conjugate
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12896143?utm_src=pdf-bulk
https://www.smolecule.com/products/s12896143?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

